Cas no 62678-07-3 (1H-Indene-1-propanenitrile, 2,3-dihydro-4,6-dimethyl-)

• Product name: 1H-Indene-1-propanenitrile, 2,3-dihydro-4,6-dimethyl-
• CAS No: 62678-07-3
• MF: C₁₄H₁₇N
• MW: 199.29148
• CID: 435550
• PubChem ID: 12322877

1H-Indene-1-propanenitrile, 2,3-dihydro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-propanenitrile, 2,3-dihydro-4,6-dimethyl-
• 3-(4,6-dimethyl-2,3-dihydro-1H-inden-1-yl)propanenitrile
• 62678-07-3
• DTXSID90488898

• Inchi： InChI=1S/C14H17N/c1-10-8-11(2)13-6-5-12(4-3-7-15)14(13)9-10/h8-9,12H,3-6H2,1-2H3
• InChI Key： VFJIKOCCNBTPQK-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2CCC(C2=C1)CCC#N)C

Computed Properties

• Exact Mass: 199.13621
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 23.79